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Compound of Interest

Compound Name: 3-Bromopyridazine

Cat. No.: B1282269

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This document provides a concise technical overview of 3-Bromopyridazine,
focusing on its core molecular attributes.

Core Molecular Data

A summary of the key molecular identifiers for 3-Bromopyridazine is presented below. This
information is foundational for experimental design, chemical synthesis, and regulatory
documentation.

Parameter Value Reference
Chemical Formula C4H3BrN2 [1112][3]
Molecular Weight 158.98 g/mol [11121[3]
CAS Number 88491-61-6 [11[21[3][4]

Experimental Protocols

Detailed experimental methodologies for the determination of molecular weight and formula,
while not explicitly detailed in the provided search results for this specific compound, generally
adhere to standardized analytical techniques.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1282269?utm_src=pdf-interest
https://www.benchchem.com/product/b1282269?utm_src=pdf-body
https://www.benchchem.com/product/b1282269?utm_src=pdf-body
https://www.scbt.com/p/3-bromopyridazine-88491-61-6
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://www.scbt.com/p/3-bromopyridazine-88491-61-6
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://www.scbt.com/p/3-bromopyridazine-88491-61-6
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://www.watsonnoke.com/3-bromopyridazine-cas-88491-61-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular Formula Determination: The empirical formula of a compound like 3-
Bromopyridazine is typically determined through elemental analysis. This involves the
combustion of a known mass of the sample and quantifying the resulting amounts of carbon
dioxide, water, and nitrogen gas. The presence of bromine is often determined by techniques
such as ion chromatography or X-ray fluorescence after sample digestion. High-resolution
mass spectrometry can further confirm the molecular formula by providing a highly accurate
mass-to-charge ratio.

Molecular Weight Determination: Mass spectrometry is the primary technique for determining
the molecular weight of a compound. A small sample of 3-Bromopyridazine is ionized, and the
resulting ions are separated based on their mass-to-charge ratio. The peak corresponding to
the molecular ion provides the molecular weight of the compound. The value of 158.98 g/mol is
the average molecular weight calculated from the isotopic masses and their natural
abundances.[1][2][3]

Logical Relationship of Core Properties

The following diagram illustrates the logical flow from the compound's name to its fundamental
molecular properties.

Molecular Formula Molecular Weight
(C4H3BrN2) (158.98 g/mol)

3-Bromopyridazine [—® Chemical Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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